Cas no 2171429-79-9 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• CAS No: 2171429-79-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5825294
• PubChem ID: 165567983
• Update Time: 2025-06-09

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}pentanoic acid
• 2171429-79-9
• EN300-1581231

• Inchi： 1S/C27H34N2O5/c1-3-9-18(26(31)32)16-28-25(30)15-19(10-4-2)29-27(33)34-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24H,3-4,9-10,15-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m0/s1
• InChI Key： UPHPLLCRUXKUTG-GGYWPGCISA-N
• SMILES： O(C(N[C@H](CC(NCC(C(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid

Research Brief on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2171429-79-9)

In recent years, the compound 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2171429-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to design novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that increases yield and purity while reducing byproducts. The study highlighted the compound's role in facilitating the incorporation of non-natural amino acids into peptide chains, thereby expanding the scope of peptide-based drug discovery. Additionally, its stability under various reaction conditions makes it a preferred choice for complex peptide assemblies.

Another key area of research involves the compound's potential in targeted drug delivery systems. A team at the University of Cambridge demonstrated its efficacy as a linker molecule in antibody-drug conjugates (ADCs). The study, published in Bioconjugate Chemistry, showed that the compound's structural flexibility allows for precise control over drug release kinetics, improving therapeutic outcomes. These findings underscore its versatility in both synthetic and applied pharmaceutical contexts.

Looking ahead, ongoing investigations aim to explore the compound's utility in CRISPR-Cas9 gene editing and other cutting-edge biotechnologies. Preliminary data suggest that its chemical properties may enable more efficient delivery of gene-editing tools, opening new avenues for genetic medicine. As research progresses, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid is poised to play a pivotal role in advancing both peptide therapeutics and gene therapy.